Cas no 1187166-48-8 (2-(2,3-Difluorobenzoyl)-6-methoxypyridine)

• Product Name: 2-(2,3-Difluorobenzoyl)-6-methoxypyridine
• CAS No: 1187166-48-8
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• MDL: MFCD13152878
• CID: 4684539
• Update Time: 2025-05-20

2-(2,3-Difluorobenzoyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorobenzoyl)-6-methoxypyridine
• (2,3-Difluorophenyl)(6-methoxypyridin-2-yl)methanone

• MDL： MFCD13152878
• Inchi： 1S/C13H9F2NO2/c1-18-11-7-3-6-10(16-11)13(17)8-4-2-5-9(14)12(8)15/h2-7H,1H3
• InChI Key： OFWIHLDRFFWROX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C1C=CC=C(N=1)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Topological Polar Surface Area: 39.2

Additional information on 2-(2,3-Difluorobenzoyl)-6-methoxypyridine

Recent Advances in the Study of 2-(2,3-Difluorobenzoyl)-6-methoxypyridine (CAS: 1187166-48-8)

2-(2,3-Difluorobenzoyl)-6-methoxypyridine (CAS: 1187166-48-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for researchers in the pharmaceutical industry.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(2,3-Difluorobenzoyl)-6-methoxypyridine, highlighting its efficient production through a multi-step organic synthesis process. The study emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluations. The researchers also investigated the compound's stability under various conditions, ensuring its suitability for further drug development.

In another study, the pharmacological properties of 2-(2,3-Difluorobenzoyl)-6-methoxypyridine were examined in vitro and in vivo. The compound demonstrated promising activity as a modulator of specific biological targets, particularly in the context of inflammatory diseases. The study reported that the compound exhibited significant inhibitory effects on key inflammatory markers, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further research has delved into the molecular mechanisms underlying the compound's biological activity. Using advanced techniques such as X-ray crystallography and molecular docking, scientists have identified the precise interactions between 2-(2,3-Difluorobenzoyl)-6-methoxypyridine and its target proteins. These findings provide a structural basis for the design of more potent and selective derivatives, paving the way for the development of next-generation therapeutics.

The safety profile of 2-(2,3-Difluorobenzoyl)-6-methoxypyridine has also been a focus of recent investigations. Preclinical studies have assessed its toxicity, pharmacokinetics, and biodistribution, revealing favorable characteristics for further clinical development. The compound showed low toxicity in animal models and good bioavailability, making it a viable candidate for future human trials.

In summary, the latest research on 2-(2,3-Difluorobenzoyl)-6-methoxypyridine (CAS: 1187166-48-8) underscores its potential as a valuable tool in drug discovery. Its efficient synthesis, promising pharmacological activity, and favorable safety profile position it as a compound of interest for the development of new therapeutic agents. Continued research in this area is expected to yield further insights and applications in the field of chemical biology and medicinal chemistry.